Cas no 2742659-62-5 (3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride)

• Product Name: 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride
• CAS No: 2742659-62-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 6041923
• PubChem ID: 165691469
• Update Time: 2025-05-23

3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37137772
• 2742659-62-5
• 3-amino-2,5-difluoro-4-methylbenzoic acid hydrochloride
• Z5385008807
• 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride

• Inchi： 1S/C8H7F2NO2.ClH/c1-3-5(9)2-4(8(12)13)6(10)7(3)11;/h2H,11H2,1H3,(H,12,13);1H
• InChI Key： WSFAENZXCXFNKM-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C(=O)O)C=C(C(C)=C1N)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride

3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride (CAS No. 2742659-62-5): An Overview

3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride (CAS No. 2742659-62-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of an amino group, difluoro substitution, and a methyl group on the benzene ring. These structural elements contribute to its distinct chemical properties and biological activities.

The hydrochloride salt form of this compound enhances its solubility in water and other polar solvents, making it more suitable for various applications in both laboratory and industrial settings. The 3-amino group provides the molecule with basic properties, while the difluoro substitution imparts unique electronic and steric effects that can influence its reactivity and binding affinity to biological targets.

Recent studies have highlighted the potential of 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a selective inhibitor of specific enzymes involved in various disease pathways. The difluoro substitution has been particularly noted for its ability to enhance the potency and selectivity of the compound, making it a valuable lead for further drug development.

In the context of medicinal chemistry, 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride has been explored for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound's amino group allows for facile derivatization through various chemical reactions, such as acylation and alkylation. This property makes it an attractive starting material for the synthesis of more complex molecules with tailored biological activities. Researchers have utilized this flexibility to develop analogs with enhanced pharmacological profiles, including improved bioavailability and reduced toxicity.

The hydrochloride salt form of 3-Amino-2,5-difluoro-4-methylbenzoic acid is also advantageous for formulation purposes. Its enhanced solubility facilitates the preparation of stable solutions and suspensions, which are essential for drug delivery systems. This property is particularly important in the development of oral and injectable formulations, where solubility is a critical factor affecting bioavailability.

In terms of safety and handling, 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride should be managed with standard laboratory precautions to ensure safe use. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. While it is not classified as a hazardous material under current regulations, it is important to follow best practices to minimize any potential risks.

The future prospects for 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. Its unique combination of structural features and chemical properties makes it a valuable tool in both academic research and industrial drug discovery efforts.

In conclusion, 3-Amino-2,5-difluoro-4-methylbenzoic acid hydrochloride (CAS No. 2742659-62-5) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural characteristics and versatile properties make it an attractive candidate for further exploration and development as a novel therapeutic agent.